Cas no 10043-52-4 (Calcium Chloride)

• Product Name: Calcium Chloride
• CAS No: 10043-52-4
• MF: CaCl₂
• MW: 110.983997344971
• MDL: MFCD00010903
• CID: 48342
• Update Time: 2026-05-14

Calcium Chloride Chemical and Physical Properties

Names and Identifiers

• Calcium chloride
• PELADOW(R) SNOW AND ICE MELT
• Anhydrous calcium chloride
• CaCl2
• Calcium chloride (CaCl2)
• Calcium chloride pellets
• calciumchloraide
• calciumchloride(anhydrous)
• Calcium chloride anhydrous
• Calcium atomic spectroscopy standard concentrate 1.00 g Ca
• Calcium atomic spectroscopy standard concentrate 10.00 g Ca
• Calcium standard for AAS
• lvhuagai
• ACS
• CalciuM chloride fused
• Calcosan
• Caloride
• Calplus
• Caltac
• DBO4
• Dowflake
• Jarcal
• Peladow
• Snomelt
• 氯化钙
• Food grade calcium chloride
• Calcium dichloride
• Calciumchloride
• Calcium(II) chloride
• Liquical
• Isocal
• Unichem calchlor
• calcium chloride,anhydrous
• Sure-step
• Huppert's reagent
• Homberg's phosphorus
• E509
• Calcium chloride, ACS reagent, desiccant
• Calcium chloride, 96%, for analysis, granules
• Calcium chloride, 96%, for biochemistry, anhydrous
• Calcium chloride, 96%, extra pure, powder, anhydrous
• Chloro calcium
• Calcium-chl
• snow melt agent
• Calcium Chloride (Anhydrous)
• Calcium Chloride

• MDL： MFCD00010903
• Inchi： 1S/Ca.2ClH/h;2*1H/q+2;;/p-2
• InChI Key： UXVMQQNJUSDDNG-UHFFFAOYSA-L
• SMILES： [Ca+2].[Cl-].[Cl-]

Computed Properties

• Exact Mass: 109.90000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• XLogP3: Not determined

Experimental Properties

• Color/Form: Colorless cubic crystals. Generally, the product is white or gray white solid (granular, massive or powdery), slightly bitter and odorless.
• Density: 1.086 g/mL at 20 °C
• Melting Point: 772 °C (lit.)
• Boiling Point: 1935 °C/1 atm(lit.)
• Flash Point: >1600°C
• Refractive Index: n20/D 1.358
• PH: 8-10 (100g/l, H2O, 20℃)
• Solubility: H2O: soluble
• Water Partition Coefficient: 740 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with zinc, water, strong acids, methyl vinyl ether, bromine trifluoride, boron oxide, calcium oxide. Hygroscopic.
• PSA: 0.00000
• LogP: 1.37900
• Solubility: Calcium chloride is easily soluble in water, alcohol and acetone, acetic acid, formic acid, hydrazine, pyridine, acetamide.
• Merck: 14,1659
• Sensitiveness: Hygroscopic
• Vapor Pressure: 0.01 mmHg ( 20 °C)
• Color/Form: 0.1 M Ca

Calcium Chloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：UN 1789 8/PG 3
• WGK Germany：1
• Hazard Category Code： 36
• Safety Instruction： S26-S39-S24-S22-S36
• FLUKA BRAND F CODES：3
• RTECS：EV9800000
• Hazardous Material Identification：
• Toxicity：LD50 i.v. in mice: 42.2 mg/kg (Syed, Hosain)
• TSCA：Yes
• Risk Phrases：R36

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkaline earth metal salts Alkaline earth metal chlorides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Calcium Chloride

Calcium Chloride (CAS No. 10043-52-4): Applications and Recent Research Developments

Calcium Chloride, with the chemical formula CaCl₂, is a widely utilized compound in various industrial, environmental, and pharmaceutical applications. Its chemical structure, featuring a calcium ion (Ca²⁺) and two chloride ions (Cl⁻), contributes to its unique properties that make it indispensable in numerous fields. This introduction delves into the multifaceted uses of Calcium Chloride, emphasizing its significance in contemporary research and development.

The compound is primarily recognized for its high solubility in water, which facilitates its use as a desiccant and de-icer. In the context of Calcium Chloride, this property is particularly valuable in maintaining low temperatures in refrigeration units and preventing ice formation on roads and sidewalks. However, its applications extend far beyond these common uses, especially in the realm of pharmaceuticals and biotechnology.

In recent years, researchers have been exploring the potential of Calcium Chloride as a therapeutic agent. One notable area of interest is its role in drug delivery systems. The ability of CaCl₂ to form stable complexes with various bioactive molecules has led to the development of novel formulations that enhance drug stability and bioavailability. For instance, studies have shown that incorporating Calcium Chloride into polymeric micelles can improve the targeted delivery of anticancer drugs, thereby increasing their efficacy while minimizing side effects.

The compound's interaction with biological systems has also been a subject of extensive research. Recent studies have highlighted the importance of calcium ions (Ca²⁺) in cellular signaling pathways. By leveraging the properties of Calcium Chloride, researchers have developed methods to manipulate intracellular calcium levels for therapeutic purposes. For example, in neurodegenerative diseases like Alzheimer's, maintaining optimal calcium homeostasis is crucial for neuronal health. The use of CaCl₂ as a calcium supplement has shown promise in preliminary trials, suggesting its potential as a therapeutic adjunct.

In addition to its pharmaceutical applications, Calcium Chloride plays a significant role in environmental science. Its ability to absorb moisture makes it an effective absorbent for hazardous gases and vapors. In industrial settings, where volatile organic compounds (VOCs) are a concern, CaCl₂-based adsorbents are used to purify air and prevent environmental contamination. Furthermore, the compound's role in wastewater treatment cannot be overstated. It aids in coagulation and flocculation processes, making it easier to remove suspended particles and organic pollutants from water bodies.

The agricultural sector also benefits significantly from the use of Calcium Chloride. As a source of calcium ions (Ca²⁺), it helps maintain soil pH levels and improves nutrient uptake by plants. This is particularly important in regions where soil acidity poses a challenge to crop growth. The application of CAS No. 10043-52-4 as a soil amendment has been shown to enhance crop yields and improve overall soil health.

The material science community has also been intrigued by the properties of CaCl₂. Its hygroscopic nature makes it an excellent candidate for humidity control in electronic devices and sensitive equipment. Moreover, research into metal-organic frameworks (MOFs) has revealed that incorporating calcium chloride into these structures can enhance their stability and functionality. These advancements hold promise for applications in catalysis, gas storage, and separation technologies.

The latest research trends indicate that the applications of Calcium Chloride are evolving rapidly. Innovations in nanotechnology have led to the development of nanostructured forms of this compound, which exhibit superior properties compared to their bulk counterparts. These nano-sized particles are being explored for their potential use in drug delivery systems, coatings, and even as additives in construction materials to improve durability.

In conclusion, the versatility of Calcium Chloride (CAS No. 10043-52-4) underscores its importance across multiple domains. From pharmaceuticals to environmental management and material science, this compound continues to be a cornerstone of innovation and research. As scientists delve deeper into its properties and potential applications, we can expect even more groundbreaking developments that will further enhance our ability to address complex challenges in health care, industry, and sustainability.